![molecular formula C27H35N3O6 B6118163 1-{[1-(2-ethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate](/img/structure/B6118163.png)
1-{[1-(2-ethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[1-(2-ethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate, commonly known as EPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. EPP belongs to the class of piperazine compounds and has been studied extensively for its pharmacological effects on the central nervous system.
Mechanism of Action
EPP works by binding to the 5-HT1A receptor and activating it, which leads to an increase in serotonin levels in the brain. Serotonin is a neurotransmitter that is involved in the regulation of mood, sleep, appetite, and other physiological functions. By increasing serotonin levels, EPP helps to regulate mood and reduce anxiety and depression symptoms.
Biochemical and Physiological Effects:
EPP has been shown to have a number of biochemical and physiological effects, including an increase in serotonin levels, a reduction in anxiety and depression symptoms, and an improvement in cognitive function. EPP has also been shown to have antioxidant properties, which may help to protect the brain from oxidative stress and damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EPP in lab experiments is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in the regulation of mood and anxiety. However, one limitation of using EPP in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of potential future directions for research on EPP, including further studies on its pharmacological effects and potential therapeutic applications. Some possible areas of future research include:
1. Investigating the potential use of EPP in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder.
2. Studying the effects of EPP on other neurotransmitter systems, such as the dopamine and norepinephrine systems.
3. Developing new formulations of EPP that improve its solubility and bioavailability.
4. Investigating the potential use of EPP as a tool for studying the role of the 5-HT1A receptor in other physiological functions, such as appetite regulation and pain perception.
In conclusion, EPP is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. Its high affinity for the 5-HT1A receptor makes it a useful tool for studying the role of this receptor in the regulation of mood and anxiety. Further research is needed to fully understand the pharmacological effects and potential therapeutic applications of this compound.
Synthesis Methods
The synthesis of EPP involves a multi-step process that includes the reaction of 2-ethoxybenzylamine with piperazine to form N-(2-ethoxybenzyl)piperazine. This intermediate is then reacted with phenylpiperazine and carbonyl chloride to form the final product, 1-{[1-(2-ethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate.
Scientific Research Applications
EPP has been extensively studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as depression and anxiety. Research studies have shown that EPP has a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. EPP has been shown to act as an agonist of this receptor, leading to an increase in serotonin levels and a reduction in anxiety and depression symptoms.
Properties
IUPAC Name |
[1-[(2-ethoxyphenyl)methyl]piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O2.C2H2O4/c1-2-30-24-11-7-6-8-22(24)20-26-14-12-21(13-15-26)25(29)28-18-16-27(17-19-28)23-9-4-3-5-10-23;3-1(4)2(5)6/h3-11,21H,2,12-20H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPYLUZKXVOSWQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN2CCC(CC2)C(=O)N3CCN(CC3)C4=CC=CC=C4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H35N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.